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Compound of Interest

Compound Name: (S)-1-Azido-2-phenylpropane
CAS No.: 74669-74-2
Cat. No.: B1360326
Get Quote
. J

Executive Summary & Chemical Profile

(S)-1-Azido-2-phenylpropane is a lipophilic, chiral organic azide. Its solubility behavior is
governed by the hydrophobic phenylpropyl skeleton and the dipolar azide moiety. While
technically soluble in a broad range of organic solvents, the selection of solvent is dictated by
safety (explosivity risks) rather than thermodynamic solubility limits.

Physicochemical Identity

Property Specification

Formula

Molecular Weight 161.21 g/mol

Physical State Pale yellow oil (at RT)

C/N Ratio 3.0 (Borderline Safety Limit)

o (S)-Enantiomer (derived from L-phenylalanine or
Chirality
(S)-phenylpropanol)
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Critical Safety Warning: Although this molecule satisfies the "Rule of Three" (C/N ratio

3), it is an energetic material. Avoid distillation. Solubility workflows must prioritize
cold extraction and solution-phase handling.

Solubility Profile & Solvent Classification

The solubility of (S)-1-Azido-2-phenylpropane follows a "Like Dissolves Like" mechanism,
heavily favoring non-polar and polar aprotic solvents due to its aromatic ring and alkyl chain.

Solubility Data Table
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Representative o Application
Solvent Class Solubility Status
Solvents Context
RESTRICTED.

Dichloromethane

Excellent solubility,
but high risk of

forming explosive

Chlorinated Highly Soluble
(DCM), Chloroform diftri-azidomethane if
trace
is present [1].
Recommended for
extraction and work-
up. MTBE is preferred
Ethyl Acetate (EtOAC), . .
Esters/Ethers Highly Soluble over diethyl ether to
MTBE, THF
reduce
peroxide/flammability
risks.
Ideal for nucleophilic
substitution reactions (
Polar Aprotic DMSO, DMF, NMP Miscible
) and Click Chemistry
(CuAAC).
Used as co-solvents
Methanol, Ethanol, t- in Click Chemistry
Alcohols Soluble
Butanol (e.g., tBuOH/Water
systems).
Used for column
Hexanes, Toluene,
Hydrocarbons Soluble chromatography
Pentane L
purification.
Essential for biphasic
Water, Brine, 0.1M extraction (the azide
Aqueous Insoluble . )
HCI/NaOH partitions into the
organic layer).
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Technical Analysis: Solvent Selection Logic

As a Senior Scientist, | do not select solvents based solely on dissolution capacity. | select
them based on Process Safety and Downstream Compatibility.

A. The "Chlorinated Solvent" Hazard

While (S)-1-Azido-2-phenylpropane dissolves instantly in DCM, DCM should be avoided
during the synthesis phase.

e Mechanism of Danger: If unreacted Sodium Azide (

) remains in the reaction matrix, it can react with DCM (
) to form Diazidomethane (
), a highly volatile and explosive compound [2].

o Protocol: Use Ethyl Acetate or Toluene for extractions instead of DCM.

B. The "Click Chemistry" Solvent System

For Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC), the azide must be dissolved in a
system compatible with copper catalysts.

o Preferred System:t-Butanol / Water (1:1) or DMSO / Water.

o Why: The organic azide dissolves in the t-Butanol/DMSO phase, while the copper catalyst
and sodium ascorbate dissolve in the water phase. The reaction occurs at the interface or in
the homogeneous mixture (if miscible).

Experimental Protocols
Protocol A: Safe Extraction & Solubility Verification

Use this protocol to isolate the azide from a reaction mixture or to verify solubility limits.

Reagents: Crude reaction mixture (in DMSO/Water), Ethyl Acetate (EtOAc), Saturated NaCl
(Brine).
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Quenching: Dilute the reaction mixture with ice-cold water (5x volume). The lipophilic azide
will form an emulsion or oil droplets.

Extraction: Add EtOAc (equal volume to water).[1] Agitate gently.

o Observation: The yellow oil should disappear from the aqueous phase and dissolve
completely into the top EtOAc layer.

Phase Separation: Separate layers. Re-extract aqueous layer 2x with EtOAc.
Washing: Wash combined organics with Brine to remove trapped water/DMSO.

Drying: Dry over anhydrous

Concentration (CAUTION): Evaporate solvent under reduced pressure (Rotavap) at < 40°C.
Do not distill to dryness if the purity is unknown; keep as a concentrated stock solution if
possible.

Protocol B: Solubility Test for Screening (Gravimetric)

To determine precise solubility limits for formulation.

Weigh 100 mg of (S)-1-Azido-2-phenylpropane oil into a tared vial.
Add solvent (e.g., Methanol) in 50

aliquots at 25°C.

Vortex for 30 seconds after each addition.
Endpoint: Clear, homogenous solution with no Schlieren lines (refractive index swirling).

Calculation:

Process Visualization (Solvent Workflow)
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The following diagram illustrates the logical flow of solvent selection from Synthesis to
Application, highlighting safety decision points.
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Figure 1: Solvent workflow for (S)-1-Azido-2-phenylpropane, emphasizing the safety-critical
exclusion of chlorinated solvents during extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. d-nb.info [d-nb.info]
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(S)-1-Azido-2-phenylpropane]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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